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Compound of Interest

Compound Name:
2,5-

Dimethoxybenzenesulfonamide

Cat. No.: B102634 Get Quote

In-Depth Technical Guide: 2,5-
Dimethoxybenzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2,5-
Dimethoxybenzenesulfonamide, including its chemical properties, a detailed synthetic

protocol, and a discussion of the potential biological significance of the benzenesulfonamide

scaffold.

Core Compound Data
The fundamental chemical and physical properties of 2,5-Dimethoxybenzenesulfonamide are

summarized below.
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Property Value Source

CAS Number 19116-90-6 [1]

Molecular Formula C₈H₁₁NO₄S [1]

Molecular Weight 217.24 g/mol [1]

IUPAC Name
2,5-

dimethoxybenzenesulfonamide
[1]

Synonyms
Benzenesulfonamide, 2,5-

dimethoxy-
[1]

Synthesis of 2,5-Dimethoxybenzenesulfonamide
The synthesis of 2,5-Dimethoxybenzenesulfonamide is typically achieved through a two-step

process starting from 1,4-dimethoxybenzene. The first step is an electrophilic aromatic

substitution (chlorosulfonation) to form the intermediate 2,5-dimethoxybenzenesulfonyl

chloride. This intermediate is then reacted with an ammonia source to yield the final

sulfonamide product.

Experimental Protocol
Step 1: Synthesis of 2,5-Dimethoxybenzenesulfonyl Chloride

This procedure is based on the established method of reacting an activated aromatic ring with

chlorosulfonic acid.

Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer, a

dropping funnel, and a gas outlet connected to a trap for acidic gases (e.g., HCl).

Initial Cooling: Place 1,4-dimethoxybenzene (1.0 eq) in the flask and cool it in an ice bath to

0°C.

Reagent Addition: Slowly add chlorosulfonic acid (approx. 3.0-5.0 eq) dropwise via the

dropping funnel to the cooled 1,4-dimethoxybenzene. Maintain the temperature at 0-5°C

throughout the addition to control the exothermic reaction.
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Reaction: After the addition is complete, allow the reaction mixture to stir at 0-5°C for 1 hour,

then let it warm to room temperature and stir for an additional 1-2 hours.

Work-up: Carefully pour the reaction mixture onto crushed ice. The product, 2,5-

dimethoxybenzenesulfonyl chloride, will precipitate as a solid.

Isolation and Purification: Collect the solid precipitate by vacuum filtration and wash it

thoroughly with cold water until the filtrate is neutral. The crude product can be purified by

recrystallization from a suitable solvent (e.g., a mixture of ethyl acetate and hexanes).

Step 2: Synthesis of 2,5-Dimethoxybenzenesulfonamide

This step involves the nucleophilic substitution of the chloride on the sulfonyl chloride

intermediate with ammonia.

Reaction Setup: In a round-bottom flask, dissolve the purified 2,5-dimethoxybenzenesulfonyl

chloride (1.0 eq) from Step 1 in a suitable organic solvent such as acetone or tetrahydrofuran

(THF).

Ammonia Addition: Cool the solution in an ice bath and add an excess of concentrated

aqueous ammonia (e.g., 28-30% solution) dropwise. A white precipitate of the sulfonamide

should form.

Reaction: Stir the mixture vigorously at room temperature for 2-4 hours to ensure the

reaction goes to completion.

Work-up: Remove the organic solvent under reduced pressure. Add water to the residue to

precipitate the product fully.

Isolation and Purification: Collect the solid product by vacuum filtration, wash with cold water,

and dry. The crude 2,5-Dimethoxybenzenesulfonamide can be further purified by

recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield a pure

crystalline solid.

Synthetic Workflow Diagram
The following diagram illustrates the logical flow of the synthesis process.
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Synthetic pathway for 2,5-Dimethoxybenzenesulfonamide.

Biological Context and Potential Significance
While specific biological activity or mechanism of action studies for 2,5-
Dimethoxybenzenesulfonamide are not extensively reported in the literature, the

benzenesulfonamide scaffold is a well-established pharmacophore in drug discovery.

Derivatives have shown a wide range of biological activities.

Enzyme Inhibition: The sulfonamide moiety is a key structural feature in numerous enzyme

inhibitors. For instance, various benzenesulfonamide derivatives have been investigated as
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inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B), a target in diabetes management.[2]

Other sulfonamides are known to inhibit carbonic anhydrases and kinases.

Antimicrobial Activity: Sulfonamides, or "sulfa drugs," are a historic class of antibiotics. Their

mechanism of action typically involves acting as competitive inhibitors of the enzyme

dihydropteroate synthase (DHPS), which is essential for folic acid synthesis in bacteria. This

disruption of folate metabolism inhibits bacterial growth.

Anticancer Properties: More complex sulfonamide derivatives have been developed as dual

inhibitors of PI3K/mTOR, signaling pathways critical for cell growth and proliferation in

cancer.[3][4]

The synthesis of 2,5-Dimethoxybenzenesulfonamide provides a core structure that can be

further modified for structure-activity relationship (SAR) studies, potentially leading to the

development of novel therapeutic agents.

General Mechanism of Action for Sulfa Drugs
The diagram below illustrates the classical mechanism of action for sulfonamide antibiotics,

which provides a foundational model for understanding the potential antimicrobial applications

of this class of compounds.
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Inhibition of Folic Acid Synthesis by Sulfonamides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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